![molecular formula C7H12F3NO B6211488 rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis CAS No. 2763584-51-4](/img/no-structure.png)
rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis
Overview
Description
Rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis (TFMPP) is a synthetic compound with a wide range of applications in scientific research. It is a derivative of the piperidine class of compounds, which are known for their diverse pharmacological effects. TFMPP is commonly used as an agonist of serotonin 5-HT2A and 5-HT2C receptors, and has been studied extensively for its potential therapeutic applications. In addition, it has been used in laboratory experiments as a tool to study the effects of serotonin receptor activation on various biochemical and physiological processes.
Scientific Research Applications
Rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis has been used in a wide range of scientific research applications. It has been used to study the effects of serotonin receptor activation on various biochemical and physiological processes. It has also been used to study the effects of serotonin receptor activation on the regulation of anxiety, depression, reward, and addiction. In addition, it has been used to study the effects of serotonin receptor activation on the regulation of appetite, energy balance, and metabolism.
Mechanism of Action
Rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis is an agonist of the serotonin 5-HT2A and 5-HT2C receptors. It binds to these receptors and activates them, resulting in the activation of downstream signaling pathways. This activation can lead to changes in various biochemical and physiological processes, including neurotransmission, hormone secretion, and gene expression.
Biochemical and Physiological Effects
rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate neurotransmission, hormone secretion, and gene expression. In addition, it has been shown to have effects on appetite, energy balance, and metabolism. It has also been shown to have effects on anxiety, depression, reward, and addiction.
Advantages and Limitations for Lab Experiments
Rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis has several advantages for use in laboratory experiments. It is a synthetic compound, which makes it easy and inexpensive to obtain. In addition, it has a wide range of effects on various biochemical and physiological processes, making it useful for studying these processes. However, rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis also has some limitations for use in laboratory experiments. It has a short half-life, which can make it difficult to study the long-term effects of serotonin receptor activation. In addition, it can cause side effects in some individuals, which can limit its use in clinical trials.
Future Directions
There are several potential future directions for research on rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis. One potential direction is to further study the effects of serotonin receptor activation on various biochemical and physiological processes. Another potential direction is to explore the potential therapeutic applications of rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis. In addition, further research on the pharmacokinetics and pharmacodynamics of rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis could help to better understand its effects in the body. Finally, further research on the safety and efficacy of rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis could help to determine its potential for use in clinical trials.
Synthesis Methods
Rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis can be synthesized using a two-step process. The first step involves the reaction of 2-chloro-4-trifluoromethylpiperidine with methylamine in the presence of a base such as sodium hydroxide. This reaction produces the intermediate 2-methyl-4-trifluoromethylpiperidine. The second step involves the reaction of the intermediate with formaldehyde in the presence of a base such as sodium hydroxide. This reaction produces the desired product, rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis involves the following steps: protection of the amine group, reduction of the ketone group, and addition of the alcohol group.", "Starting Materials": [ "2-(trifluoromethyl)piperidine", "4-piperidone", "methanol", "protecting reagent", "reducing agent", "activating reagent" ], "Reaction": [ "Protect the amine group of 2-(trifluoromethyl)piperidine using a suitable protecting reagent.", "Reduce the ketone group of 4-piperidone using a reducing agent to obtain the corresponding alcohol.", "Activate the alcohol group using an activating reagent.", "Add the activated alcohol group to the protected amine group of 2-(trifluoromethyl)piperidine to obtain rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis." ] } | |
CAS RN |
2763584-51-4 |
Product Name |
rac-[(2R,4S)-2-(trifluoromethyl)piperidin-4-yl]methanol, cis |
Molecular Formula |
C7H12F3NO |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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